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Compound of Interest

Compound Name: 2,7-Dibromophenanthrene

Cat. No.: B122447

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the crystal structure of 2,7-Dibromophenanthrene. Following a
comprehensive search of available scientific literature and crystallographic databases, it must
be noted that the specific crystal structure of 2,7-Dibromophenanthrene is not publicly
available at this time. Research has yielded detailed crystallographic data for the closely
related derivative, 2,7-Dibromophenanthrene-9,10-dione, as well as for other isomers of
dibromophenanthrene. This guide presents the available data for these related compounds to
serve as a reference point for researchers in the field.

Summary of Available Crystallographic Data

While data for 2,7-Dibromophenanthrene is unavailable, a crystallographic information file
(CIF) for 2,7-Dibromophenanthrene-9,10-dione has been deposited in the Cambridge
Crystallographic Data Centre (CCDC) with the deposition number 701642.[1] The key
crystallographic parameters for this related compound are summarized in the table below. For
comparative purposes, data for the 3,6- and 4,5-isomers of dibromophenanthrene are also
included.
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2,7- 3,6- 4,5-
Parameter Dibromophenanthr = Dibromophenanthr  Dibromophenanthr
ene-9,10-dione ene ene
Chemical Formula C14HeBr202 C14HsBr2 C14HsBr2
Formula Weight 366.01 336.02 336.02
Crystal System Monoclinic Monoclinic Orthorhombic
Space Group P21/n P2i/c C2ch
a (A) 8.356(2) 12.872(3) 14.180(3)
b (A) 13.528(3) 9.851(2) 15.110(3)
c (A) 10.158(3) 9.176(2) 5.000(1)
a (%) 90 90 90
B (°) 108.89(3) 108.06(3) 90
y () 90 90 90
Volume (A3) 1085.6(5) 1105.7(4) 1071.5(4)
z 4 4 4
Density (calc) (g/cm3) 2.239 2.018 2.083
CCDC No. 701642 143575 863248

Experimental Protocols

Detailed experimental protocols for the crystal structure determination of 2,7-

Dibromophenanthrene are not available. However, the general methodology for obtaining

such data involves single-crystal X-ray diffraction. A typical workflow for such an analysis is

outlined below.

General Workflow for Single-Crystal X-ray Diffraction
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Synthesis & Purification

Synthesis of 2,7-Dibromophenanthrene

Purification (e.g., Recrystallization, Chromatography)

Crystal|Growth

Single Crystal Growth (e.g., Slow Evaporation, Vapor Diffusion)

Data Collection & Processing

X-ray Diffraction Data Collection

;

Data Reduction & Correction

Structure Solution & Refinement

Structure Solution (e.g., Direct Methods)

Structure Refinement

Validation & Analysis

inal Crystallographic Model (CIF)

final_structure

Click to download full resolution via product page

A generalized workflow for determining the crystal structure of a small molecule.
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Synthesis of 2,7-Dibromophenanthrene and its 9,10-
dione derivative

While the crystal structure of 2,7-Dibromophenanthrene is not reported, methods for its
synthesis and the synthesis of its 9,10-dione derivative have been described in the literature.

Synthesis of 2,7-Dibromophenanthrene-9,10-dione: A common method involves the
bromination of phenanthrene-9,10-dione. In a typical procedure, phenanthrene-9,10-dione is
dissolved in concentrated sulfuric acid, and N-bromosuccinimide (NBS) is added. The reaction
mixture is stirred at room temperature. The product is then precipitated by pouring the mixture
into ice water, followed by filtration and washing. Recrystallization from a suitable solvent like
DMSO can be used for purification.

Synthesis of 2,7-Dibromophenanthrene: Information regarding the direct synthesis of 2,7-
Dibromophenanthrene is less common in the searched literature. However, a plausible route
could involve the reduction of the corresponding 2,7-Dibromophenanthrene-9,10-dione.

Signaling Pathways and Logical Relationships

The primary focus of this technical guide is the crystal structure of 2,7-Dibromophenanthrene.
At present, there is no specific information available in the reviewed literature detailing its
involvement in signaling pathways. The logical relationship for its structural determination
follows the standard experimental workflow for chemical crystallography as depicted in the
diagram above.

Conclusion

In conclusion, a definitive, publicly available crystal structure for 2,7-Dibromophenanthrene
has not been identified through extensive searches of scientific databases and literature. The
crystallographic data for the related compound, 2,7-Dibromophenanthrene-9,10-dione, is
well-documented and provides a valuable reference. It is recommended that researchers
interested in the precise solid-state structure of 2,7-Dibromophenanthrene consider
performing a single-crystal X-ray diffraction study on a suitably grown crystal of the compound.
The synthesis routes for related compounds are established, which should facilitate the
acquisition of a sample for such an analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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